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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)-4-

propylpiperazine

Cat. No.: B135626 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 1-(3-Chlorophenyl)-4-
propylpiperazine and Related Compounds

Disclaimer: Direct safety, handling, and toxicological data for 1-(3-Chlorophenyl)-4-
propylpiperazine is not readily available in the provided search results. This guide has been

compiled using data from its close structural analog, 1-(3-Chlorophenyl)-4-(3-

chloropropyl)piperazine hydrochloride (CAS: 52605-52-4), and the parent compound, 1-(3-

Chlorophenyl)piperazine (mCPP). Researchers should handle 1-(3-Chlorophenyl)-4-
propylpiperazine with the utmost caution, assuming a similar or potentially greater hazard

profile than these related compounds.

Hazard Identification and Classification
1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride is classified as a hazardous

substance.[1][2] It is an irritant and may cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2]

Eye Irritation 2 / 2A
H319: Causes serious eye

irritation.[1][2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[1][2]

Acute Toxicity, Oral 3 / 4
H301/H302: Toxic or harmful if

swallowed.[3][4]

Signal Word: Warning[1][2] or Danger[3]

Hazard Pictograms:

GHS07 (Irritant)[1]

GHS06 (Toxic)[3]

Physical and Chemical Properties
The available data pertains to 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride.

Table 2: Physicochemical Data
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Property Value Source

Appearance White to off-white powder [1]

Molecular Formula C13H18Cl2N2·HCl [1]

Molecular Weight 309.66 g/mol [1]

Melting Point 198-203 °C [1][2]

Solubility

Soluble in warm DMSO and

warm Methanol.[1] Does not

mix well with water.[5]

[1][5]

Stability
Stable under ordinary

conditions of use and storage.
[1][5]

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and risk.

Handling
Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[6][7] Ensure eyewash stations and safety showers are close to the workstation.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1][6]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[5][6] Contaminated gloves should be replaced immediately.[5]

Respiratory Protection: For operations generating dust, use a NIOSH-approved particulate

respirator (e.g., N95 or better).[8]

General Hygiene: Avoid breathing dust.[1][6] Do not get in eyes, on skin, or on clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink, or smoke

in work areas.[6]
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Storage
Store in a cool, dry, and well-ventilated area.[1]

Keep container tightly closed and protected from sunlight and moisture.[1][6]

Store locked up.[6][7]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

First-Aid and Emergency Procedures
Immediate medical attention is required for significant exposures.[6][7]

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source

Inhalation

Remove victim to fresh air and

keep at rest in a comfortable

position for breathing. If not

breathing, give artificial

respiration. Call a POISON

CENTER or doctor if you feel

unwell.

[6][7]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of soap and

water for at least 15 minutes. If

skin irritation occurs, get

medical advice/attention.

[1][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids. Remove contact

lenses, if present and easy to

do. Continue rinsing and seek

medical advice.

[1][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Call a POISON

CENTER or doctor

immediately.

[6][7]

Fire-Fighting Measures
Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[5]

Hazards: The material is a combustible solid but propagates flame with difficulty.[5] Dust

clouds may form an explosive mixture with air.[5] Thermal decomposition can release

irritating and toxic gases, including carbon monoxide, carbon dioxide, nitrogen oxides, and

hydrogen chloride.[5][6]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Spill Response
Ventilate the area of the leak or spill.[1]

Clean up spills immediately, avoiding dust generation.[5]

Wear appropriate PPE, including respiratory protection.[5]

Sweep up the material and shovel it into suitable containers for disposal.[6]

Do not let the product enter drains.[4]

Experimental Protocols
The following protocols are for the synthesis of the analog 1-(3-Chlorophenyl)-4-(3-

chloropropyl)piperazine hydrochloride and are provided for informational purposes.

Synthesis Protocol 1: Alkylation in Aqueous Acetone
This method involves the alkylation of 1-(3-chlorophenyl)piperazine with 1-bromo-3-

chloropropane.[9][10]

Reaction Setup: To a solution of sodium hydroxide (0.184 mole) in 75 mL of water and 75 mL

of acetone, add 1-(3-chlorophenyl)piperazine hydrochloride (0.074 mole) and 1-bromo-3-

chloropropane (0.074 mole).[9]

Reaction: Stir the resulting mixture at 27°C for 18 hours.[9]

Work-up: Separate the organic layer and concentrate it to an oil under reduced pressure.[9]

Purification: Treat the oil with hot (85°C) 6 N HCl until the solution is complete. Filter the

solution and store it at 5°C for 18 hours.[9]

Isolation: Collect the precipitate by filtration to yield the hydrochloride salt of the product.[9]
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Synthesis Protocol 2: Microwave-Assisted Synthesis
This method utilizes microwave radiation to accelerate the reaction.[11]

Reaction Mixture: In a conical flask, combine 1-bromo-3-chloropropane (26 mmol), 1-(3-

chlorophenyl)piperazine hydrochloride (10 mmol), tetrabutylammonium bromide (TBAB, 10

mmol), and potassium carbonate (K2CO3, 30 mmol) in 3 cm³ of acetonitrile/DMF.[11]

Microwave Irradiation: Subject the mixture to microwave radiation. Monitor the reaction

progress by Thin Layer Chromatography (TLC).[11]

Work-up: After the reaction is complete, add 50 cm³ of water and filter the resulting product.

[11]

Salt Formation: Dissolve the dried product in acetone and add a solution of 2M HCl in

dioxane until acidic.[11]

Isolation: Filter the precipitated hydrochloride salt on a Büchner funnel.[11]
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Caption: General workflow for the synthesis of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine

HCl.

Analytical Methods
Various analytical techniques can be used for the identification and quantification of piperazine

derivatives.[12][13]

Gas Chromatography-Mass Spectrometry (GC-MS): A primary method for the separation

and identification of piperazines and their metabolites in various samples.[12][14]

High-Performance Liquid Chromatography (HPLC) with UV or DAD detection: Used for the

quantitative analysis of piperazine derivatives.[13] Derivatization with agents like NBD-Cl

may be required for trace analysis of non-UV active piperazines.[13]

Thin Layer Chromatography (TLC): A simple and effective method for monitoring reaction

progress.[11]

Toxicological and Biological Information
Toxicology: No specific LD50 or LC50 data is available in the search results for 1-(3-

Chlorophenyl)-4-(3-chloropropyl)piperazine. The primary hazards are skin, eye, and

respiratory irritation.[1] Ingestion is considered harmful or toxic.[3][4] Long-term exposure to

high dust concentrations may cause changes in lung function.[5] The material is not reported

as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

Metabolism: Studies on the related compound mCPP show extensive metabolism, primarily

through hydroxylation of the aromatic ring and degradation of the piperazine moiety.[14]

Signaling Pathways: The parent compound, 1-(3-chlorophenyl)piperazine (mCPP), is a

metabolite of the antidepressant trazodone and acts as a serotonergic agonist.[15] It binds to

and activates serotonin receptors.[15] However, no specific signaling pathway information

was found for 1-(3-Chlorophenyl)-4-propylpiperazine or its chloropropyl analog.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pubs.rsc.org/en/content/getauthorversionpdf/c3ay41020j
https://www.researchgate.net/publication/285831265_Analytical_method_for_piperazine_in_an_active_pharmaceutical_ingredient_using_chemical_derivatization_and_HPLC-UV
https://pubs.rsc.org/en/content/getauthorversionpdf/c3ay41020j
https://pubmed.ncbi.nlm.nih.gov/14670134/
https://www.researchgate.net/publication/285831265_Analytical_method_for_piperazine_in_an_active_pharmaceutical_ingredient_using_chemical_derivatization_and_HPLC-UV
https://www.researchgate.net/publication/285831265_Analytical_method_for_piperazine_in_an_active_pharmaceutical_ingredient_using_chemical_derivatization_and_HPLC-UV
https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://mubychem.com/1-(3-chlorophenyl)-4-(3-chloropropyl)piperazinehydrochloride.html
https://cdn.caymanchem.com/cdn/msds/13949m.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/125180?userType=undefined
https://datasheets.scbt.com/sc-237440.pdf
https://mubychem.com/1-(3-chlorophenyl)-4-(3-chloropropyl)piperazinehydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/14670134/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophenyl_piperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Chlorophenyl_piperazine
https://www.benchchem.com/product/b135626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Use

Cleanup & Disposal

Emergency

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Engineering Controls
(Fume Hood, Eyewash)

Weigh Compound in
Vented Enclosure

Perform Experiment
in Fume Hood

Keep Container Closed
When Not in Use

Decontaminate Work Area

Spill Response First Aid

Dispose of Waste in
Approved Container

Remove PPE & Wash Hands

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b135626?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the safe handling of hazardous chemical powders in a research

setting.

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[5] Waste

material should be managed in an appropriate and approved waste disposal facility.[1] Do not

allow the chemical or wash water from cleaning equipment to enter drains.[5]

This guide provides a summary of the available safety and handling information for 1-(3-

Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride as a surrogate for 1-(3-
Chlorophenyl)-4-propylpiperazine. Researchers and drug development professionals must

always consult the most current Safety Data Sheet for the specific compound being used and

adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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